2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone

• IUPAC Name: 2-(cyclohexylamino)-3-morpholin-4-ylnaphthalene-1,4-dione
• InChI: InChI=1S/C20H24N2O3/c23-19-15-8-4-5-9-16(15)20(24)18(22-10-12-25-13-11-22)17(19)21-14-6-2-1-3-7-14/h4-5,8-9,14,21H,1-3,6-7,10-13H2
• InChI Key: DHYLABQSWCLGSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C(=O)C3=CC=CC=C3C2=O)N4CCOCC4
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone, also known as CHM-1, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. This compound belongs to the class of naphthoquinone derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone is not fully understood. However, it has been proposed that 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone inhibits the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This leads to the accumulation of DNA damage and ultimately cell death. 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has also been found to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, induce cell cycle arrest, and promote apoptosis. In addition, 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has been found to have anti-inflammatory and anti-oxidant effects, which may be beneficial in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone is its high potency and selectivity towards cancer cells. This makes it a promising candidate for cancer therapy. However, one of the limitations of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings. In addition, the exact mechanism of action of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for the study of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone. One area of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the elucidation of the exact mechanism of action of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone, which may lead to the development of more effective cancer therapies. In addition, the potential use of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone in the treatment of inflammatory diseases should be further explored. Finally, the development of novel drug delivery systems for 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone may improve its solubility and enhance its therapeutic efficacy.
Conclusion
In conclusion, 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone is a synthetic compound that has shown promising results in the treatment of cancer and inflammatory diseases. Its mechanism of action involves the inhibition of topoisomerase II and induction of apoptosis. 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has several advantages, including high potency and selectivity towards cancer cells, but also has limitations, such as poor solubility in aqueous solutions. Future research should focus on optimizing the synthesis method, elucidating the mechanism of action, and exploring the potential use of 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone in the treatment of inflammatory diseases.

Scientific Research Applications

2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various types of cancer, including lung cancer, breast cancer, and leukemia. In addition, 2-(cyclohexylamino)-3-(4-morpholinyl)naphthoquinone has been found to have anti-inflammatory and anti-oxidant properties, which make it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.